Cas no 90564-85-5 (2(1H)-Quinoxalinone,3-amino-1-methyl-)

3-Amino-1-methyl-2(1H)-quinoxalinone is a heterocyclic compound featuring a quinoxalinone core substituted with an amino group at the 3-position and a methyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The amino group enhances its utility as a building block for further functionalization, while the methyl group can influence solubility and stability. Its well-defined molecular framework ensures consistent performance in reactions such as nucleophilic substitutions or cyclizations. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable use in research and industrial applications.

2(1H)-Quinoxalinone,3-amino-1-methyl- structure

90564-85-5 structure

Product Name:2(1H)-Quinoxalinone,3-amino-1-methyl-

CAS No:90564-85-5

MF:C₉H₉N₃O

MW:175.187261343002

CID:798480

PubChem ID:820102

Update Time:2025-10-29

2(1H)-Quinoxalinone,3-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Quinoxalinone,3-amino-1-methyl-
- 2(1H)-Quinoxalinone,3-amino-1-methyl-(6CI,7CI)
- 3-AMINO-1-METHYLQUINOXALIN-2(1H)-ONE
- 3-amino-1-methylquinoxalin-2-one
- DTXSID80356158
- AKOS006277488
- 3-amino-1-methyl-1,2-dihydroquinoxalin-2-one
- 90564-85-5
- Inchi： 1S/C9H9N3O/c1-12-7-5-3-2-4-6(7)11-8(10)9(12)13/h2-5H,1H3,(H2,10,11)
- InChI Key： XKBHHVPEXFWXGE-UHFFFAOYSA-N
- SMILES： O=C1C(N)=NC2C=CC=CC=2N1C

Computed Properties

Exact Mass: 175.074561919g/mol
Monoisotopic Mass: 175.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.3
Topological Polar Surface Area: 58.7Å²

2(1H)-Quinoxalinone,3-amino-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM222123-1g	3-Amino-1-methylquinoxalin-2(1H)-one	90564-85-5	95%	1g	$916	2021-08-04
Chemenu	CM222123-1g	3-Amino-1-methylquinoxalin-2(1H)-one	90564-85-5	95%	1g	$916	2024-07-20